Cas no 863511-78-8 (4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 863511-78-8
• MF: C₂₁H₂₄N₂O₃S₂
• MW: 416.556862831116
• CID: 6220181
• PubChem ID: 7119054
• Update Time: 2025-10-28

4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide
• AKOS024596759
• 4-butoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• F0685-0099
• 4-butoxy-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]benzene-1-sulfonamide
• 4-butoxy-N-(2-(2-phenylthiazol-4-yl)ethyl)benzenesulfonamide
• 863511-78-8

• Inchi： 1S/C21H24N2O3S2/c1-2-3-15-26-19-9-11-20(12-10-19)28(24,25)22-14-13-18-16-27-21(23-18)17-7-5-4-6-8-17/h4-12,16,22H,2-3,13-15H2,1H3
• InChI Key： FCEJUNZFGASDGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCC)(NCCC1=CSC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 416.12283498g/mol
• Monoisotopic Mass: 416.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide

Chemical Profile of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide (CAS No. 863511-78-8)

4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 863511-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, including its butoxy and phenylthiazole substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular architecture of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a sulfonamide group (–SO₂NH₂) typically enhances binding affinity to enzymes and receptors, making it a valuable scaffold for drug design. Additionally, the phenylthiazole ring is a prominent motif in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The butoxy side chain further modulates the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. The phenylthiazole moiety, in particular, has been shown to disrupt protein-protein interactions critical for tumor growth and metastasis. These findings align with the growing interest in thiazole derivatives as potential chemotherapeutic agents.

In vitro experiments have demonstrated promising results regarding the pharmacological effects of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide. Initial studies indicate that it may possess anti-proliferative properties by inducing apoptosis in certain cancer cell lines. The sulfonamide group's ability to form hydrogen bonds with biological molecules enhances its interaction with target proteins, potentially leading to selective toxicity toward diseased cells. Furthermore, the butoxy group improves water solubility, facilitating better absorption and distribution within the body.

The synthesis of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, have been employed to construct the complex framework of this molecule efficiently. The purity and yield of the final product are crucial for subsequent pharmacological evaluations, ensuring that impurities do not interfere with experimental outcomes.

Current research is exploring the potential of 4-butoxy-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylbenzene-1-sulfonamide as a lead compound for novel drug candidates. By modifying its chemical structure through structural analogs or derivatization strategies, scientists aim to optimize its pharmacokinetic profile and therapeutic efficacy. The integration of high-throughput screening technologies allows for rapid testing of numerous derivatives, accelerating the discovery process in medicinal chemistry.

The role of sulfonamides in modern medicine cannot be overstated. Beyond their historical use as antibiotics, these compounds have been repurposed for treating a wide range of diseases due to their versatile biological interactions. 4-butoxy-N-2-(2-phenoxythiazolium)-N'-ethylbenzenesulfonyl amide exemplifies how structural modifications can enhance drug-like properties while maintaining desired biological activities. This underscores the importance of innovative approaches in drug discovery.

The future prospects of 4-butoxy-N-butylaniline N-(2-(2-furylthio)-5-methylpyridazin -4 -ylmethylidene)]sulfonamid include further investigation into its mechanism of action and potential clinical applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. As computational tools continue to evolve, they will play an increasingly pivotal role in designing molecules like 863511_78_8 with high precision.

In conclusion,CAS No 863511_78_8 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its sulfonamide core combined with functional groups such as phenylthiazole provides a robust foundation for developing novel treatments against various diseases. Ongoing studies aim to elucidate its full therapeutic potential while optimizing synthetic pathways for large-scale production.